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Compound of Interest

Compound Name: 5,6-Dimethoxypicolinaldehyde

Cat. No.: B169520

An in-depth technical guide for researchers, scientists, and drug development professionals on
the core aspects of 5,6-Dimethoxypicolinaldehyde, focusing on its material safety, properties,
and representative experimental considerations.

Technical Guide: 5,6-Dimethoxypicolinaldehyde

Disclaimer: This document is for informational purposes and should not be used as a substitute
for a certified Safety Data Sheet (SDS) provided by the manufacturer. Always consult the
original SDS before handling this chemical.

Chemical Identification and Properties

5,6-Dimethoxypicolinaldehyde is a chemical compound with the CAS number 106331-68-4.
[1][2] It is also known by its systematic IUPAC name, 5,6-dimethoxypyridine-2-carbaldehyde,
and the synonym 2-Pyridinecarboxaldehyde, 5,6-dimethoxy-.[1][3]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

106331-68-4[1][2]

Molecular Formula

CsHsNO3[1][2]

Molecular Weight 167.16 g/mol [1][2]
SMILES COclcce(C=0)ncl10C[2]
InChl Key FIRAPCOCRVQDEQ-UHFFFAOYSA-N[2]

Table 2: Physical and Chemical Properties

Property

Value

Physical State

Solid[2]

Appearance Light cream solid[4]

Melting Point 73-76 °C (163.4 - 168.8 °F)[4]
Boiling Point 257.7 °C at 760 mmHg[1]
Flash Point 109.7 °C[1]

Density 1.174 g/lcm3[1]

Hazard Identification and Safety

The compound is classified as hazardous.[2] It is harmful if swallowed, causes serious eye

damage, and may cause an allergic skin reaction.[2]

Table 3: GHS Hazard Information
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Signal Word

Danger[2]

Hazard Statements

H302: Harmful if swallowed. H317: May cause
an allergic skin reaction.[2] H318: Causes

serious eye damage.[2]

Precautionary Statements

P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P280: Wear protective gloves/ eye
protection/ face protection. P301 + P312 +
P330: IF SWALLOWED: Call a POISON
CENTER/ doctor if you feel unwell. Rinse
mouth. P302 + P352: IF ON SKIN: Wash with
plenty of soap and water. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]
P332 + P313: If skin irritation occurs: Get
medical advice/ attention. P501: Dispose of
contents/ container to an approved waste

disposal plant.

First Aid Measures

Table 4: First Aid Procedures

Exposure

Procedure

Inhalation

Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Flush eyes with water as a precaution.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.
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Handling, Storage, and Firefighting

Table 5: Handling and Storage

Handle in accordance with good industrial
Handling hygiene and safety practice. Wash hands before
breaks and at the end of workday.

Keep container tightly closed in a dry and well-
Storage ventilated place. Recommended storage

temperature is 2 - 8 °C.

Incompatible Materials Strong oxidizing agents.[4]

Table 6: Firefighting Measures

Use water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media _ o
chemical or carbon dioxide.

Hazardous Combustion Products Carbon oxides.

Wear self-contained breathing apparatus for

Advice for Firefighters S
firefighting if necessary.

Experimental Workflow: A Representative Synthesis

While specific, detailed experimental protocols for 5,6-Dimethoxypicolinaldehyde were not
found in the provided search results, a general workflow for the synthesis of a substituted
aldehyde from an alcohol is presented below as a representative example of a potential

synthetic route.

Purification & Analysis

> Characterization
(NMR, MS, etc.)

Synthesis Work-up

—>{ Quenching

Oxidation Reaction Reaction Monitoring

Reactant Preparation
(e.g., add oxidizing agent) (e.g., by TLC)

(e.g., dissolve alcohol in solvent)

[—*| Extraction [

Drying H Column Chromatography
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Click to download full resolution via product page
Caption: A generalized experimental workflow for aldehyde synthesis.

Hazard and Response Logical Flow

The following diagram illustrates the logical relationship between hazard identification and the
appropriate response measures for 5,6-Dimethoxypicolinaldehyde.

Hazard Identified:
- Harmful if swallowed
- Causes serious eye damage
- May cause skin sensitization

if in eyes if on skin if swallowed

Preventative Measures

Emergency Response
Y VVD A
Ingestion:

Call Poison Center, rinse mouth

Wear Appropriate PPE:
- Safety Glasses

Proper Handling:
- Use in well-ventilated area
- Avoid creating dust

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water, seek medical attention

- Gloves
- Lab Coat

Click to download full resolution via product page

Caption: Logical flow from hazard identification to response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for 5,6-
Dimethoxypicolinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169520#material-safety-data-sheet-msds-for-5-6-
dimethoxypicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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